BENGHE Foundational & Exploratory

Check Availability & Pricing

"purity analysis of 2,4-
Bis[(trimethylsilyl)oxy]pyridine"

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: 2,4-Bis|[(trimethylsilyl)oxy]pyridine

Cat. No.: B031193

[2] 2,4-bis(trimethylsiloxy)pyrimidine A silyl enol ether which can be used in the synthesis of C-
nucleosides. 2,4-bis(trimethylsiloxy)pyrimidine is a silylating agent used in the synthesis of ... --
INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | CLOH20N202Si2 - PubChem 2,4-
bis(trimethylsilyloxy)pyrimidine is a pyrimidine derivative that is uracil in which the hydrogens at
positions 1 and 3 are replaced by trimethylsilyl groups. It has a role as a reagent. It is a
pyrimidine derivative and a N-silyl compound. It is functionally related to a uracil. --INVALID-
LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine 10457-14-4 - MilliporeSigma The product is
analyzed by GC and NMR. The GC assay is >95.0% and the NMR spectrum conforms to
structure. Property. Value. Boiling Point/Range. 119-121 °C/15 ... --INVALID-LINK-- 2,4-
Bis(trimethylsilyloxy)pyrimidine CAS 10457-14-4 - Biosynth 2,4-Bis(trimethylsilyloxy)pyrimidine.
... Purity (GC):, min. 98%. Purity (NMR):, min. 98%. Datasheet, Request A Quote. Availability,
In Stock. Categories. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 |
Toronto Research Chemicals Appearance, Colourless to Yellow Oil ; Purity, 95+% ;
Identification, By NMR ; Protocol, MSDS, Custom Synthesis. --INVALID-LINK-- 2,4-
Bis(trimethylsiloxy)pyrimidine | CAS 10457-14-4 | Santa Cruz Biotechnology 2,4-
bis(trimethylsiloxy)pyrimidine is a silylating agent used in the synthesis of Cephalosporin
antibiotics. It is also a silyl enol ether which can be used in the synthesis of C-nucleosides.
Alternate Name(s): 2,4-Bis-O-(trimethylsilyl)uracil. Chemical Formula: CLOH20N202Si2. View
more details on Bioz.com. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 -
LGC Standards 2,4-Bis(trimethylsilyloxy)pyrimidine. ... Certificate of Analysis. Lot number,
Current ... Format, Neat. Purity, 97.5%. Long Term Storage, 2-8°C. --INVALID-LINK-- 2,4-
Bis(trimethylsilyloxy)pyrimidine | CAS 10457-14-4 - CymitQuimica Purity: 97%. Brand: Alfa
Aesar™. In stock. Pricing & availability. A14251.06. 2,4-Bis(trimethylsilyloxy)pyrimidine, 97%.

© 2025 BenchChem. All rights reserved. 1/13 Tech Support


https://www.benchchem.com/product/b031193?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

29. Purity: 97%. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine, 97% - TCI America 2,4-
Bis(trimethylsilyloxy)pyrimidine, 97%. B1090. CAS Number, 10457-14-4. Molecular Formula,
C10H20N202Si2. Molecular Weight, 272.54. MDL Number, MFCD00006432. --INVALID-LINK--
2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 | Clearsynth It is also a silyl enol ether which
can be used in the synthesis of C-nucleosides. Synonyms 2,4-Bis-O-(trimethylsilyl)uracil. CAS
No. 10457-14-4. Mol. Formula C10H20N202Si2. Mol. Weight 272.54. Purity 298%. --INVALID-
LINK-- 2,4-bis(trimethylsilyloxy)pyrimidine | CLOH20N202Si2 | ChemSpider 2,4-
bis(trimethylsilyloxy)pyrimidine | CLOH20N202Si2 | ChemSpider. ... Purity: >97.0%(GC)(T).
Show prices. 2,4-Bis(trimethylsilyloxy)pyrimidine, 97%. --INVALID-LINK-- 2,4-
Bis(trimethylsilyloxy)pyrimidine - Cayman Chemical 2,4-Bis(trimethylsilyloxy)pyrimidine. Item
No. 22253. CAS No. 10457-14-4. Synonyms. 2,4-Bis-O-(trimethylsilyl)uracil. Formal Name. 2,4-
bis(trimethylsilyloxy)-pyrimidine. Molecular Formula. CLOH20N202Si2. Formula Weight. 272.5.
Purity. 295%. Formulation. A neat oil. SMILES. C--INVALID-LINK--(C)ON=C1N=C(O--INVALID-
LINK--(C)C)C=CL1. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 |
Chembook Properties. Melting point:20-25°C. Boiling point:119-121 °C(lit.) Density 0.963 g/mL
at 25 °C(lit.) refractive index n20/D 1.461(lit.) Flash point:190 °F. storage temp. 2-8°C.
Purity:>98.0%(GC). --INVALID-LINK-- 2,4-bis(trimethylsilyloxy)pyrimidine synthesis Synthesis
of 2,4-bis(trimethylsilyloxy)pyrimidine from uracil and hexamethyldisilazane. Reaction of uracil
with hexamethyldisilazane in the presence of a catalytic amount of ammonium sulfate or
chlorotrimethylsilane gives 2,4-bis(trimethylsilyloxy)pyrimidine in good yield. --INVALID-LINK--
2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 | Apollo Scientific Purity / Analysis Method:
98% GC, NMR. Send to a friend. Print. Description. Product Details. CAS Number: 10457-14-4.
Molecular Formula: CLOH20N202Si2. --INVALID-LINK-- A14251.06 | 2,4-
Bis(trimethylsilyloxy)pyrimidine, 97% - Alfa Aesar 2,4-Bis(trimethylsilyloxy)pyrimidine, 97%.
Stock No. A14251, L04313. CAS 10457-14-4. Formula C10H20N202Si2. Formula Weight
272.54 g/mol . Purity 97%. --INVALID-LINK-- 2,4-bis(trimethylsilyloxy)pyrimidine - Spectrum
Chemical 2,4-bis(trimethylsilyloxy)pyrimidine, also known as a silylating agent, is used in the
synthesis of Cephalosporin antibiotics. Ungraded products supplied by Spectrum are indicative
of a grade suitable for general industrial use or research purposes and typically are not suitable
for human consumption or therapeutic use. --INVALID-LINK-- 2,4-
Bis(trimethylsilyloxy)pyrimidine synthesis, physical and ... - ECHEMI The synthesis methods of
2,4-Bis(trimethylsilyloxy)pyrimidine are reviewed.The physical and chemical properties,
regulation, customs classification, safety information and so on of 2,4-
Bis(trimethylsilyloxy)pyrimidine are introduced. ... Purity. 98%min. Packing. 200kg/drum.
Payment. T/T,L/C. Delivery. within 2 weeks. --INVALID-LINK-- 2,4-
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Bis(trimethylsilyloxy)pyrimidine | CLOH20N202Si2 - TCI Europe The specification sheet
provides information on product specification. Purity is determined by Gas Chromatography. ...
Purity (Gas Chromatography). min. 97.0 %. --INVALID-LINK-- 2,4-
bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Selleckchem Selleckchem provides 2,4-
bis(trimethylsilyloxy)pyrimidine (CAS 10457-14-4), a silylating agent, for research use only. --
INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - BenchChem Purity: >98%
(or refer to the Certificate of Analysis). Shipping Condition: Shipped under ambient temperature
as non-hazardous chemical. This product is stable enough for a few weeks during ordinary
shipping and time spent in Customs. Storage Condition: Dry, dark and at O - 4 C for short term
(days to weeks) or -20 C for long term (months to ... --INVALID-LINK-- 2,4-
Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 | Carbosynth Purity: >98%. Availability: In Stock.
Enquire. FB18505, 2,4-Bis(trimethylsilyloxy)pyrimidine, 25g. Purity: >98%. Availability: In Stock.
Enquire. FB18505, 2,4-Bis(trimethylsilyloxy)pyrimidine, 5g. Purity: >98%. Availability: In Stock.
Enquire. FB18505, 2,4-Bis(trimethylsilyloxy)pyrimidine, 500g. Purity: >98%. Availability: In
Stock. Enquire. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine - Anvia Chemicals Purity:
98% Min. Appearance: Colorless to slight yellow color liquid. Port: Shanghai. Production
Capacity: 100mt/Year. Storage: Store in cool and dry place, keep sealed. Transportation: by
sea or by air. LimitNum: 1 Gram. Heavy Metal: 10ppm Max. Grade: Industrial Grade, Other. --
INVALID-LINK-- 2,4-bis(trimethylsiloxy)pyrimidine - Angene Purity: 95%, 97%, 98%, 99%.
Targetmol. Purity: 99.17%. AHH Chemical co.,ltd. Purity: 98%. Ambeed. Purity: 97%.
BLDpharm. Purity: 95%, 97%, 98%. --INVALID-LINK-- Synthesis of 2',3"-dideoxy-3'-
fluorouridine - PrepChem A mixture of uracil (2.24 g, 20 mmol), 1,1,1,3,3,3-
hexamethyldisilazane (HMDS, 15 mL) and ammonium sulfate (25 mg) was refluxed for 2 h. The
excess of HMDS was removed in vacuo. The resulting 2,4-bis(trimethylsilyloxy)pyrimidine was
dissolved in dry acetonitrile (40 mL) and the solution was cooled to 0°C. --INVALID-LINK--
Concise Synthesis of Uridine Derivatives from Uracil via a Silylation ... The key intermediate,
2,4-bis(trimethylsilyloxy)pyrimidine, was prepared by treating uracil with 1,1,1,3,3,3-
hexamethyldisilazane (HMDS) in the presence of a catalytic amount of ammonium sulfate. This
intermediate was then coupled with various glycosyl donors to afford the desired uridine
derivatives. The authors report that the silylation of ... --INVALID-LINK-- 2,4-
Bis(trimethylsilyloxy)pyrimidine - Chemimpex Purity: 98%. CAS: 10457-14-4. Formula:
C10H20N202Si2. MW: 272.54. Stock and Price. Cat No. Size, Price, Stock, Add to Cart.
18505-1, 1 g, 13 USD, >10. 18505-5, 5 g, 18 USD, >10. 18505-25, 25 g, 36 USD, >10. 18505-
100, 100 g, 91 USD, >10. 18505-500, 500 g, 292 USD, >10. 18505-1k, 1 kg, 485 USD, >10. --
INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine - SimSon Pharma 2,4-
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Bis(trimethylsilyloxy)pyrimidine is a silylating agent, which is used in the synthesis of
Cephalosporin antibiotics. It is also a silyl enol ether which can be used in the synthesis of C-
nucleosides. --INVALID-LINK-- Synthesis of pyrimidine C-nucleosides from 2,4-
bis(trimethylsilyloxy ... The synthesis of pyrimidine C-nucleosides from 2,4-
bis(trimethylsilyloxy)pyrimidine and ribose derivatives is described. The reaction of 2,4-
bis(trimethylsilyloxy)pyrimidine with 1-O-acetyl-2,3,5-tri-O-benzoyl-beta-D-ribofuranose in the
presence of a Lewis acid catalyst gives the corresponding C-nucleoside in good yield. The
authors also describe the ... --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4
- CymitQuimica 2,4-Bis(trimethylsilyloxy)pyrimidine for synthesis. CAS 10457-14-4, chemical
formula C10H20N202Si2. --INVALID-LINK-- Facile, Efficient, and Green Synthesis of 2,4-
Bis(trimethylsilyloxy ... A facile, efficient, and green synthesis of 2,4-
bis(trimethylsilyloxy)pyrimidine (BTMSOP) from uracil and hexamethyldisilazane (HMDS) is
described. The reaction was carried out in the absence of a solvent and catalyst, and the
product was isolated in high yield and purity. The use of microwave irradiation was found to
significantly reduce the ... --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | CAS 10457-
14-4 | J&K Scientific Purity: 98%. CAS: 10457-14-4. Formula: C10H20N202Si2. MW: 272.54. -
-INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine - AK Scientific Purity: 95+%. CAS Number:
10457-14-4. Molecular Formula: CL10H20N202Si2. Molecular Weight: 272.54 g/mol . --
INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | CAS 10457-14-4 | Glentham Life ... Purity:
> 98.0 %. ldentification: IR. Related Categories: APIs, Intermediates, Nucleosides &
Nucleotides, Organosilicon Compounds. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine -
Fluorochem Purity: 97%. CAS-No: 10457-14-4. Molecular Formula: C10H20N202Si2.
Molecular Weight: 272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 -
Combi-Blocks Purity: 98+%. CAS Number: 10457-14-4. Molecular Formula: CL10H20N202Si2.
Molecular Weight: 272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 |
BLDpharm Purity: >98.0%(GC). CAS: 10457-14-4. Formula: C10H20N202Si2. MW: 272.54. --
INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - AstaTech Purity: 98% (GC).
CAS Number: 10457-14-4. Molecular Formula: C10H20N202Si2. Molecular Weight: 272.54. --
INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Abcr Purity: 98%. CAS:
10457-14-4. Formula: C10H20N202Si2. MW: 272.54. --INVALID-LINK-- 2,4-
Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Ambeed Purity: 97%. CAS: 10457-14-4.
Formula: CLOH20N202Si2. MW: 272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine
| 10457-14-4 - Acros Organics Purity: 97%. CAS: 10457-14-4. Formula: CLOH20N202Si2. MW:
272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Anichem Purity:
98%. CAS: 10457-14-4. Formula: CLOH20N202Si2. MW: 272.54. --INVALID-LINK-- 2,4-
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Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Angene Purity: 98%. CAS: 10457-14-4. Formula:
C10H20N202Si2. MW: 272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-
14-4 - Ark Pharm Purity: 98%. CAS: 10457-14-4. Formula: CL10H20N202Si2. MW: 272.54. --
INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Biosynth Carbosynth Purity:
>98%. CAS: 10457-14-4. Formula: CLO0H20N202Si2. MW: 272.54. --INVALID-LINK-- 2,4-
Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - BOC Sciences Purity: 98%. CAS: 10457-14-4.
Formula: CLOH20N202Si2. MW: 272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine
| 10457-14-4 - Chem-Impex ... Purity: 98%. CAS: 10457-14-4. Formula: C10H20N202Si2. MW:
272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Chemfuture Purity:
98%. CAS: 10457-14-4. Formula: CLOH20N202Si2. MW: 272.54. --INVALID-LINK-- 2,4-
Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Chemhere Purity: 98%. CAS: 10457-14-4.
Formula: CLO0H20N202Si2. MW: 272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine
| 10457-14-4 - Chemscene Purity: 98%. CAS: 10457-14-4. Formula: C10H20N202Si2. MW:
272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - City Chemical
Purity: 98%. CAS: 10457-14-4. Formula: C10H20N202Si2. MW: 272.54. --INVALID-LINK-- 2,4-
Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Crysdot Purity: 98%. CAS: 10457-14-4. Formula:
C10H20N202Si2. MW: 272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-
14-4 - Cymit Quimica Purity: 98%. CAS: 10457-14-4. Formula: C10H20N202Si2. MW: 272.54.
--INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - EMMX Purity: 98%. CAS:
10457-14-4. Formula: C10H20N202Si2. MW: 272.54. --INVALID-LINK-- 2,4-
Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Enamine Purity: 98%. CAS: 10457-14-4.
Formula: CLOH20N202Si2. MW: 272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine
| 10457-14-4 - Energy Chemical Purity: 98%. CAS: 10457-14-4. Formula: C10H20N202Si2.
MW: 272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Everest
Pharm Purity: 98%. CAS: 10457-14-4. Formula: CLOH20N202Si2. MW: 272.54. --INVALID-
LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Fisher Scientific Purity: 97%. CAS:
10457-14-4. Formula: C10H20N202Si2. MW: 272.54. --INVALID-LINK-- 2,4-
Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Focus Synthesis Purity: 98%. CAS: 10457-14-4.
Formula: CLOH20N202Si2. MW: 272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine
| 10457-14-4 - ForeChem Purity: 98%. CAS: 10457-14-4. Formula: CLOH20N202Si2. MW.
272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Frontier Scientific
Purity: 98%. CAS: 10457-14-4. Formula: CL0H20N202Si2. MW: 272.54. --INVALID-LINK-- 2,4-
Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - FutureChem Purity: 98%. CAS: 10457-14-4.
Formula: CLO0H20N202Si2. MW: 272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine
| 10457-14-4 - Georganics Purity: 98%. CAS: 10457-14-4. Formula: CLO0H20N202Si2. MW:
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272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Haihang Industry
Purity: 98%. CAS: 10457-14-4. Formula: C10H20N202Si2. MW: 272.54. --INVALID-LINK-- 2,4-
Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - HBCChem Purity: 98%. CAS: 10457-14-4.
Formula: CLO0H20N202Si2. MW: 272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine
| 10457-14-4 - HPC Standards Purity: 98%. CAS: 10457-14-4. Formula: CLOH20N202Si2.
MW: 272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - 1-Chemical
Purity: 98%. CAS: 10457-14-4. Formula: C10H20N202Si2. MW: 272.54. --INVALID-LINK-- 2,4-
Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - ICN Purity: 98%. CAS: 10457-14-4. Formula:
C10H20N202Si2. MW: 272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-
14-4 - J&H Chemical Purity: 98%. CAS: 10457-14-4. Formula: CL0H20N202Si2. MW: 272.54.
--INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - J&K Scientific Purity: 98%.
CAS: 10457-14-4. Formula: CL10H20N202Si2. MW: 272.54. --INVALID-LINK-- 2,4-
Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - JRD Fluorochemicals Purity: 98%. CAS: 10457-
14-4. Formula: C10H20N202Si2. MW: 272.54. --INVALID-LINK-- 2,4-
Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Kanto Chemical Purity: 98%. CAS: 10457-14-4.
Formula: CL0H20N202Si2. MW: 272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine
| 10457-14-4 - King Scientific Purity: 98%. CAS: 10457-14-4. Formula: CL0H20N202Si2. MW
272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - LabNetwork
Purity: 98%. CAS: 10457-14-4. Formula: C10H20N202Si2. MW: 272.54. --INVALID-LINK-- 2,4-
Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - LGC Standards Purity: 98%. CAS: 10457-14-4.
Formula: CLOH20N202Si2. MW: 272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine
| 10457-14-4 - Matrix Scientific Purity: 98%. CAS: 10457-14-4. Formula: C10H20N202Si2.
MW: 272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Maybridge
Purity: 98%. CAS: 10457-14-4. Formula: CL0H20N202Si2. MW: 272.54. --INVALID-LINK-- 2,4-
Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - MCE Purity: 98%. CAS: 10457-14-4. Formula:
C10H20N202Si2. MW: 272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-
14-4 - MedKoo Purity: 98%. CAS: 10457-14-4. Formula: CLO0H20N202Si2. MW: 272.54. --
INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Merck Purity: 98%. CAS:
10457-14-4. Formula: C10H20N202Si2. MW: 272.54. --INVALID-LINK-- 2,4-
Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Molbase Purity: 98%. CAS: 10457-14-4.
Formula: CLOH20N202Si2. MW: 272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine
| 10457-14-4 - Molekula Purity: 98%. CAS: 10457-14-4. Formula: CLOH20N202Si2. MW:
272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - MuseChem Purity:
98%. CAS: 10457-14-4. Formula: CLOH20N202Si2. MW: 272.54. --INVALID-LINK-- 2,4-
Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Oakwood Chemical Purity: 98%. CAS: 10457-
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14-4. Formula: C10H20N202Si2. MW: 272.54. --INVALID-LINK-- 2,4-
Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Parchem Purity: 98%. CAS: 10457-14-4.
Formula: CLOH20N202Si2. MW: 272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine
| 10457-14-4 - PepTech Purity: 98%. CAS: 10457-14-4. Formula: CL0H20N202Si2. MW:
272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Pfaltz & Bauer
Purity: 98%. CAS: 10457-14-4. Formula: C10H20N202Si2. MW: 272.54. --INVALID-LINK-- 2,4-
Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Pharmaffiliates Purity: 98%. CAS: 10457-14-4.
Formula: CLOH20N202Si2. MW: 272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine
| 10457-14-4 - Polysciences Purity: 98%. CAS: 10457-14-4. Formula: CLO0H20N202Si2. MW:
272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Pure Chemistry ...
Purity: 98%. CAS: 10457-14-4. Formula: C10H20N202Si2. MW: 272.54. --INVALID-LINK-- 2,4-
Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Race Chemical Purity: 98%. CAS: 10457-14-4.
Formula: CLOH20N202Si2. MW: 272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine
| 10457-14-4 - Rieke Metals Purity: 98%. CAS: 10457-14-4. Formula: CLOH20N202Si2. MW:
272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Santa Cruz ...
Purity: 98%. CAS: 10457-14-4. Formula: CLO0H20N202Si2. MW: 272.54. --INVALID-LINK-- 2,4-
Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Sigma-Aldrich Purity: 98%. CAS: 10457-14-4.
Formula: CLOH20N202Si2. MW: 272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine
| 10457-14-4 - Spectrum Chemical Purity: 98%. CAS: 10457-14-4. Formula: C10H20N202Si2.
MW: 272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Strem
Chemicals Purity: 98%. CAS: 10457-14-4. Formula: C10H20N202Si2. MW: 272.54. --INVALID-
LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - SynQuest Labs Purity: 98%. CAS:
10457-14-4. Formula: C10H20N202Si2. MW: 272.54. --INVALID-LINK-- 2,4-
Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - TCI America Purity: 98%. CAS: 10457-14-4.
Formula: CLOH20N202Si2. MW: 272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine
| 10457-14-4 - Toronto Research ... Purity: 98%. CAS: 10457-14-4. Formula: CLOH20N202Si2.
MW: 272.54. --INVALID-LINK-- In-Depth Technical Guide on the Purity Analysis of 2,4-
Bis[(trimethylsilyl)oxy]pyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4-Bis[(trimethylsilyl)oxy]pyridine, also known as 2,4-Bis-O-(trimethylsilyl)uracil, is a crucial
silylating agent in organic synthesis, particularly in the production of nucleoside analogues and
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cephalosporin antibiotics. Its high reactivity necessitates stringent purity control to ensure the
desired reaction outcomes and the quality of the final active pharmaceutical ingredients (APIs).
This guide provides a comprehensive overview of the analytical methodologies employed to
assess the purity of 2,4-Bis[(trimethylsilyl)oxy]pyridine, offering detailed experimental
protocols and data interpretation.

The purity of this reagent is critical as impurities can lead to side reactions, decreased yields,
and the formation of undesired byproducts that may be difficult to separate from the target
molecule. Therefore, robust analytical methods are essential for quality control in both research
and manufacturing settings.

Analytical Methodologies for Purity Assessment

The purity of 2,4-Bis[(trimethylsilyl)oxy]pyridine is primarily determined using
chromatographic and spectroscopic techniques. Gas Chromatography (GC) and Nuclear
Magnetic Resonance (NMR) spectroscopy are the most commonly cited methods for routine
quality control.

Gas Chromatography (GC)

Gas chromatography is a powerful technique for separating and quantifying volatile and
thermally stable compounds. It is widely used to determine the purity of 2,4-
Bis[(trimethylsilyl)oxy]pyridine and to identify potential volatile impurities.

2.1.1. Experimental Protocol: Gas Chromatography
A typical GC analysis involves the following steps:

o Sample Preparation: A dilute solution of the 2,4-Bis[(trimethylsilyl)oxy]pyridine sample is
prepared in a suitable volatile solvent (e.g., anhydrous dichloromethane or hexane). A
common concentration is 1 mg/mL. An internal standard may be added for more accurate
quantification.

e Instrumentation: A gas chromatograph equipped with a Flame lonization Detector (FID) is
commonly used. The choice of the capillary column is critical for achieving good separation.
A non-polar or medium-polarity column, such as a 5% phenyl-methylpolysiloxane column
(e.g., DB-5 or equivalent), is often suitable.
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e GC Conditions:

o Injector Temperature: 250 °C

o Detector Temperature: 300 °C

o Oven Temperature Program:

= Initial temperature: 100 °C, hold for 2 minutes

» Ramp: 10 °C/minute to 250 °C

= Hold at 250 °C for 5 minutes

o Carrier Gas: Helium or Nitrogen at a constant flow rate (e.g., 1 mL/min).

o Injection Volume: 1 pL.

o Data Analysis: The area of each peak in the chromatogram is integrated. The purity is
calculated as the percentage of the main peak area relative to the total area of all peaks.

2.1.2. Data Presentation: Gas Chromatography

The results of the GC analysis are typically presented in a tabular format, as shown below.

Parameter Specification

Purity (by GC) >95.0% - 298%

Various commercial suppliers report purity levels ranging from >95.0% to >98%.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the structural elucidation and purity assessment
of organic compounds. For 2,4-Bis[(trimethylsilyl)oxy]pyridine, both *H and 3C NMR are
used to confirm the structure and identify any impurities. The NMR spectrum should conform to
the expected structure of the compound.
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2.2.1. Experimental Protocol: NMR Spectroscopy

o Sample Preparation: A small amount of the 2,4-Bis[(trimethylsilyl)oxy]pyridine sample
(typically 5-10 mg) is dissolved in a deuterated solvent (e.g., chloroform-d, CDCIs) in an
NMR tube. A small amount of a reference standard, such as tetramethylsilane (TMS), is
added.

 Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher) is used.
o Data Acquisition:

o H NMR: A standard proton NMR spectrum is acquired. Key parameters to set include the
number of scans, relaxation delay, and spectral width.

o 13C NMR: A proton-decoupled carbon NMR spectrum is acquired.

o Data Analysis: The chemical shifts, integration values, and coupling patterns of the signals in
the spectra are analyzed to confirm the structure and identify any impurities. The purity can
be estimated by comparing the integral of the main compound's signals to those of the
impurities.

2.2.2. Data Presentation: NMR Spectroscopy

The expected chemical shifts for 2,4-Bis[(trimethylsilyl)oxy]pyridine in CDCls are
summarized below.
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Chemical Shift

Nucleus Multiplicity Integration Assignment
(ppm)

H ~0.3 S 18H Si(CHs)s

H ~5.8 d 1H H-5

H ~7.5 d 1H H-6

1C ~0.0 Si(CHs)s

13C ~102 C-5

13C ~140 C-6

13C ~155 C-2

13C ~165 C-4

Note: The exact chemical shifts may vary slightly depending on the solvent and instrument.

Potential Impurities

The synthesis of 2,4-Bis[(trimethylsilyl)oxy]pyridine typically involves the reaction of uracil
with a silylating agent like hexamethyldisilazane (HMDS) or chlorotrimethylsilane. Potential
impurities can arise from incomplete reaction, side reactions, or the degradation of the product.

Common impurities may include:

 Uracil: The starting material.

o Hexamethyldisilazane (HMDS): A common silylating agent.
¢ Mono-silylated uracil: An intermediate in the reaction.

o Hydrolysis products: 2,4-Bis[(trimethylsilyl)oxy]pyridine is sensitive to moisture and can
hydrolyze back to uracil and trimethylsilanol.

These impurities can be detected and quantified using the analytical methods described above.
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Visualization of Analytical Workflow

The following diagrams illustrate the general workflow for the purity analysis of 2,4-
Bis[(trimethylsilyl)oxy]pyridine.

Caption: Workflow for GC Purity Analysis.

Caption: Workflow for NMR Structural Confirmation.

Conclusion

The purity of 2,4-Bis[(trimethylsilyl)oxy]pyridine is paramount for its successful application in
the synthesis of pharmaceuticals and other fine chemicals. A combination of Gas
Chromatography and Nuclear Magnetic Resonance spectroscopy provides a robust framework
for ensuring the quality and consistency of this vital reagent. The detailed protocols and data
interpretation guidelines presented in this technical guide serve as a valuable resource for
researchers, scientists, and drug development professionals involved in the handling and
application of 2,4-Bis[(trimethylsilyl)oxy]pyridine. Adherence to these analytical practices will
contribute to the reliability and reproducibility of synthetic processes and the overall quality of
the final products.

« To cite this document: BenchChem. ["purity analysis of 2,4-Bis[(trimethylsilyl)oxy]pyridine"].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031193#purity-analysis-of-2-4-bis-trimethylsilyl-oxy-
pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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